Cas no 898356-60-0 (N'-(2,4-difluorophenyl)-N-(2-methoxyethyl)ethanediamide)

• Product Name: N'-(2,4-difluorophenyl)-N-(2-methoxyethyl)ethanediamide
• CAS No: 898356-60-0
• MF: C₁₁H₁₂F₂N₂O₃
• MW: 258.221389770508
• CID: 5481207
• PubChem ID: 7541498
• Update Time: 2025-05-19

N'-(2,4-difluorophenyl)-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-DIFLUOROPHENYL)-N-(2-METHOXYETHYL)ETHANEDIAMIDE
• 898356-60-0
• AKOS024663912
• N'-(2,4-difluorophenyl)-N-(2-methoxyethyl)oxamide
• N1-(2,4-difluorophenyl)-N2-(2-methoxyethyl)oxalamide
• F2616-0435
• N'-(2,4-difluorophenyl)-N-(2-methoxyethyl)ethanediamide

• Inchi： 1S/C11H12F2N2O3/c1-18-5-4-14-10(16)11(17)15-9-3-2-7(12)6-8(9)13/h2-3,6H,4-5H2,1H3,(H,14,16)(H,15,17)
• InChI Key： RFCCTHFAUIAPPU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C(NCCOC)=O)=O)F

Computed Properties

• Exact Mass: 258.08159857g/mol
• Monoisotopic Mass: 258.08159857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.4Ų

Additional information on N'-(2,4-difluorophenyl)-N-(2-methoxyethyl)ethanediamide

N'-(2,4-Difluorophenyl)-N-(2-Methoxyethyl)Ethanediaamide: A Comprehensive Overview

N'-(2,4-Difluorophenyl)-N-(2-methoxyethyl)ethanediamide, identified by the CAS registry number 898356-60-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of N'-(2,4-difluorophenyl)-N-(2-methoxyethyl)ethanediamide is defined by its ethanediamide backbone, which serves as a central linking group between two distinct substituents: a 2,4-difluorophenyl group and a 2-methoxyethyl group. The presence of fluorine atoms in the aromatic ring introduces electronic effects that can influence the compound's reactivity and stability. Similarly, the methoxy group attached to the ethyl chain contributes to the compound's solubility and intermolecular interactions.

Recent studies have highlighted the potential of CAS No 898356-60-0 as a versatile building block in organic synthesis. Its ability to form stable amide bonds makes it an attractive candidate for constructing complex molecules with tailored functionalities. Researchers have explored its use in synthesizing bioactive compounds, where the fluorinated aromatic ring can enhance pharmacokinetic properties such as bioavailability and metabolic stability.

In addition to its role in drug discovery, N'-(2,4-difluorophenyl)-N-(2-methoxyethyl)ethanediamide has shown promise in materials science applications. Its structural flexibility allows for incorporation into polymers and coatings, where it can impart desirable mechanical and thermal properties. For instance, recent investigations have demonstrated its utility in creating high-performance adhesives with improved durability under harsh environmental conditions.

The synthesis of this compound typically involves multi-step processes that combine nucleophilic acyl substitution with coupling reactions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and product purity. Innovations in catalytic systems have further enhanced the efficiency of these reactions, making large-scale production more feasible.

From an environmental standpoint, understanding the ecological impact of CAS No 898356-60-0 is crucial for sustainable practices. Studies are underway to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradation rates, though further research is needed to fully characterize its environmental fate.

In conclusion, N'-(2,4-difluorophenyl)-N-(2-methoxyethyl)ethanediamide (CAS No 898356-60-0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure lends itself to innovative uses in drug development and materials engineering, while ongoing research continues to uncover new insights into its properties and potential.